Cas no 1270520-55-2 (tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate
• CAS No: 1270520-55-2
• MF: C₁₃H₁₆F₄N₂O₂
• MW: 308.271957397461
• CID: 6072582
• PubChem ID: 165665756
• Update Time: 2025-10-22

tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate
• EN300-1879011
• tert-butyl N-[2-amino-2-(2,3,4,5-tetrafluorophenyl)ethyl]carbamate
• 1270520-55-2

• Inchi： 1S/C13H16F4N2O2/c1-13(2,3)21-12(20)19-5-8(18)6-4-7(14)10(16)11(17)9(6)15/h4,8H,5,18H2,1-3H3,(H,19,20)
• InChI Key： QTZYNRMGYBQUBV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(CNC(=O)OC(C)(C)C)N)F)F)F

Computed Properties

• Exact Mass: 308.11479041g/mol
• Monoisotopic Mass: 308.11479041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate (CAS: 1270520-55-2)

The compound tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate (CAS: 1270520-55-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research briefing provides an overview of the latest developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the importance of this compound in the development of novel protease inhibitors and receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of potent HIV-1 protease inhibitors, showing remarkable efficacy against drug-resistant strains. The tetrafluorophenyl moiety in the structure contributes to enhanced binding affinity and metabolic stability, making it particularly valuable in drug design.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of tert-butyl N-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethylcarbamate. A recent breakthrough published in Organic Letters (2024) described a highly efficient asymmetric synthesis route using chiral auxiliaries, achieving excellent enantioselectivity (up to 99% ee) and yield (85%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for developing stereospecific drugs.

Pharmacological investigations have revealed promising results for derivatives of this compound. Research published in Bioorganic & Medicinal Chemistry (2023) demonstrated that structural analogs exhibit significant activity as NMDA receptor antagonists, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique electronic properties imparted by the tetrafluorophenyl group appear to enhance blood-brain barrier penetration, a critical factor for CNS-targeting therapeutics.

From a safety and pharmacokinetic perspective, recent toxicological studies (2024) have shown that the compound and its derivatives generally display favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The tert-butyl carbamate protecting group provides stability during synthesis while allowing for clean deprotection under mild conditions, making it particularly useful in multi-step synthetic routes.

Looking forward, the compound continues to be a focus of research in several areas. Current investigations are exploring its potential in radiopharmaceutical applications, where the fluorine atoms could serve as sites for 18F-labeling for PET imaging agents. Additionally, its role in the development of covalent inhibitors is being actively studied, with preliminary results showing promise in oncology targets. These diverse applications underscore the compound's importance as a versatile scaffold in modern drug discovery.